Cas no 2248384-13-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248384-13-4
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 6415823
• PubChem ID: 165731950
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate
• 2248384-13-4
• EN300-6522480

• Inchi： 1S/C21H18N2O5/c1-2-13-7-9-15(10-8-13)22-12-14(11-18(22)24)21(27)28-23-19(25)16-5-3-4-6-17(16)20(23)26/h3-10,14H,2,11-12H2,1H3
• InChI Key： JZZOCXFLXUHGDW-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(C2C=CC(CC)=CC=2)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248384-13-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248384-13-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a 5-oxopyrrolidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3-dioxoisoindoline moiety is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. This functional group is often associated with compounds that exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of this moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate suggests that it may have similar biological activities.

The 5-oxopyrrolidine ring is another key structural feature of this compound. Pyrrolidinones are known for their ability to form hydrogen bonds and their flexibility in binding to various protein targets. This makes them valuable in the design of drugs that target specific enzymes or receptors. The combination of the 5-oxopyrrolidine ring with the 1,3-dioxoisoindoline moiety in this compound may enhance its binding affinity and selectivity for specific biological targets.

In recent studies, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate has been investigated for its potential therapeutic applications. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate has also been studied for its neuroprotective effects. In a study published in the Journal of Medicinal Chemistry, this compound was found to protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), which help to neutralize reactive oxygen species (ROS) and prevent cell death.

The potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylate are not limited to inflammation and neuroprotection. Recent research has also explored its anti-cancer properties. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways and inhibiting cell proliferation. These findings suggest that it may have potential as a novel anticancer agent.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 1-(4-Eth ylphen yl)-5-o xop yrro lidine - 3 - carboxy late has been optimized using modern synthetic techniques to ensure high yields and purity. The synthetic route typically involves the condensation of an appropriate carboxylic acid with an isoindoline derivative followed by cyclization to form the final product. The use of green chemistry principles in the synthesis process ensures environmental sustainability and reduces the overall ecological footprint.

In conclusion, 1,3-dioxo - 2 , 3 - dihyd ro - 1 H - iso ind ol - 2 - yl 1 - ( 4 - eth ylph en yl ) - 5 - ox opyrro lidine - 3 - carboxy late (CAS No . 2 248 384 - 1 3 - 4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.